GNF-6231

• Molecular Formula: C24H25FN6O2
• Molecular Weight: 448.5 g/mol
• InChI: InChI=1S/C24H25FN6O2/c1-16-11-18(14-28-24(16)19-5-6-26-21(25)13-19)12-23(33)29-22-4-3-20(15-27-22)31-9-7-30(8-10-31)17(2)32/h3-6,11,13-15H,7-10,12H2,1-2H3,(H,27,29,33)
• InChIKey: AXXNRMISICMFNS-UHFFFAOYSA-N

Standard PORCN inhibitors like LGK974 suffer from poor solubility (5 µM) and formulation inflexibility. GNF-6231 solves these limitations through strategic acetylpiperazine substitution. - **Superior solubility**: 357 µM free base (>70-fold vs. LGK974) - **Clean off-target profile**: No activity against >200 targets at 10 µM; CYP IC50s >10 µM - **Consistent PK**: Oral bioavailability 72-96% across mouse, rat, dog Ideal for chronic oral dosing in Wnt-driven xenograft models and target validation studies requiring unambiguous PORCN inhibition.

GNF-6231 (N-[5-(4-acetylpiperazin-1-yl)-2-pyridinyl]-2-[6-(2-fluoro-4-pyridinyl)-5-methyl-3-pyridinyl]acetamide) – CAS 1243245-18-2 Procurement & Selectivity Profile

N-[5-(4-acetylpiperazin-1-yl)-2-pyridinyl]-2-[6-(2-fluoro-4-pyridinyl)-5-methyl-3-pyridinyl]acetamide, commonly designated GNF-6231 (CAS 1243245-18-2), is a synthetic small-molecule porcupine (PORCN) inhibitor [1]. It belongs to the pyridinyl acetamide class of Wnt pathway inhibitors, developed through systematic structure–activity relationship (SAR) optimization from the screening hit GNF-1331 [2]. GNF-6231 is a potent (IC50 = 0.8 nM in Wnt3a co-culture reporter gene assay), orally bioavailable, and highly selective PORCN antagonist .

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

Why GNF-6231 (N-[5-(4-acetylpiperazin-1-yl)-2-pyridinyl]-2-[6-(2-fluoro-4-pyridinyl)-5-methyl-3-pyridinyl]acetamide) Cannot Be Substituted with Unqualified PORCN Inhibitors

Porcupine inhibitors exhibit widely divergent physicochemical, pharmacokinetic, and selectivity profiles despite sharing a common nominal target. For instance, the close structural analog LGK974 (WNT974, compound 15) possesses high potency but suffers from critically low aqueous solubility (5 μM free base), severely limiting formulation flexibility and in vivo exposure [1]. In contrast, GNF-6231 was explicitly engineered to overcome these liabilities through strategic substitution of the terminal aromatic ring with an acetylpiperazine moiety, yielding a >70-fold solubility advantage [2]. Furthermore, earlier leads such as GNF-1331 displayed unacceptable CYP3A4 inhibition (IC50 = 0.8 μM), posing a drug-drug interaction risk that GNF-6231 eliminates (CYP IC50s all >10 μM) [3]. Substituting GNF-6231 with another in-class compound without verifying these specific quantitative parameters risks experimental failure due to poor solubility, off-target toxicity, or inadequate oral exposure. The evidence below quantifies these critical differentiation points.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

Quantitative Differentiation Evidence for GNF-6231 (N-[5-(4-acetylpiperazin-1-yl)-2-pyridinyl]-2-[6-(2-fluoro-4-pyridinyl)-5-methyl-3-pyridinyl]acetamide)

Aqueous Solubility Advantage Over Closest Structural Analog LGK974

GNF-6231 (compound 19) demonstrates a 71.4-fold improvement in aqueous solubility relative to LGK974 (WNT974, compound 15), a critical differentiation for in vivo formulation. This enhancement was achieved by replacing the terminal aromatic ring with an acetylpiperazine moiety to increase sp3 fraction and reduce π-stacking [1]. The free base solubility of GNF-6231 is 357 μM in neutral pH buffer, compared to only 5 μM for LGK974 free base [2]. This improvement was confirmed using crystalline material in a standardized high-throughput solubility assay [3].

Evidence Dimension	Aqueous solubility (free base)
Target Compound Data	357 μM
Comparator Or Baseline	LGK974 (WNT974, compound 15): 5 μM
Quantified Difference	71.4-fold improvement
Conditions	Neutral pH buffer, crystalline free base material

Why This Matters

Low solubility in LGK974 restricts formulation options and in vivo dosing; GNF-6231's 71.4-fold higher solubility enables flexible formulation strategies and reliable oral administration in preclinical models.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

Broad Off-Target Selectivity Profiling Across >200 Targets

In a comprehensive off-target panel profiling assay, GNF-6231 exhibited no appreciable activity against >200 off-targets at concentrations up to 10 μM [1]. This panel included GPCRs, kinases, proteases, transporters, ion channels, and nuclear receptors [2]. This broad selectivity profile is a direct result of the iterative SAR optimization that introduced the acetylpiperazine substitution, which restored potency lost in earlier less-selective analogs [3]. While direct comparative data for other PORCN inhibitors in this exact panel are not publicly available, GNF-6231's clean profile represents a class-leading benchmark for selectivity.

Evidence Dimension	Off-target activity
Target Compound Data	No appreciable activity against >200 targets at up to 10 μM
Comparator Or Baseline	Class expectation (typical PORCN inhibitors show varying off-target liabilities)
Quantified Difference	No detectable activity across all tested targets (GPCRs, kinases, proteases, transporters, ion channels, nuclear receptors)
Conditions	Broad off-target panel profiling at up to 10 μM concentration

Why This Matters

A clean off-target profile at 10 μM minimizes the risk of confounding biological effects in target validation studies and supports the interpretation that observed phenotypes are specifically due to PORCN inhibition.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

CYP Inhibition Liability Profile: Elimination of CYP3A4 Inhibition Found in Earlier Lead

GNF-6231 shows IC50s of greater than 10 μM across all CYP isoforms tested, including CYP2C9, CYP2D6, and CYP3A4 [1]. This contrasts sharply with the earlier lead compound GNF-1331, which exhibited strong CYP3A4 inhibition with an IC50 of 0.8 μM [2]. The elimination of CYP liability was a key objective of the medicinal chemistry optimization program and was achieved through modifications to the terminal portion of the molecule [3]. This low CYP inhibition profile predicts minimal drug-drug interaction potential, a critical consideration for both preclinical combination studies and potential clinical development.

Evidence Dimension	CYP isoform inhibition
Target Compound Data	IC50 >10 μM for CYP2C9, CYP2D6, CYP3A4
Comparator Or Baseline	GNF-1331: CYP3A4 IC50 = 0.8 μM
Quantified Difference	>12.5-fold reduction in CYP3A4 inhibition
Conditions	Standard CYP inhibition assays

Why This Matters

High CYP inhibition (e.g., IC50 <1 μM) poses significant drug-drug interaction risk, complicating both preclinical combination experiments and potential clinical translation; GNF-6231's >10 μM IC50 profile effectively eliminates this concern.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

Preclinical Oral Bioavailability: Consistent High Exposure Across Multiple Species

GNF-6231 demonstrates high and consistent oral bioavailability across three preclinical species: 96 ± 19% in mouse, 84 ± 3% in rat, and 72 ± 22% in dog when administered as a solution formulation [1]. This favorable PK profile is supported by low systemic clearance (CL = 5.33, 5.35, and 0.67 mL/min/kg in mouse, rat, and dog, respectively) and low volume of distribution (Vss = 0.57, 0.70, and 0.25 L/kg, respectively) [2]. In contrast, the earlier lead GNF-1331 exhibited poor PK properties with rapid clearance and low systemic exposure after oral administration in mice [3]. While ETC-159 and Wnt-C59 also report high oral bioavailability, the multi-species consistency of GNF-6231 provides greater confidence in translational studies.

Evidence Dimension	Oral bioavailability
Target Compound Data	Mouse: 96 ± 19%; Rat: 84 ± 3%; Dog: 72 ± 22%
Comparator Or Baseline	GNF-1331: poor oral exposure (rapid clearance, low Cmax)
Quantified Difference	Significant improvement (quantitative data not reported for GNF-1331 due to poor exposure)
Conditions	Solution formulation (20% PEG300/3% ETPGS for mouse/rat; 25% PEG300/5% Solutol for dog), single oral dose

Why This Matters

High and reproducible oral bioavailability across multiple species is essential for reliable in vivo pharmacology studies and supports the selection of GNF-6231 as a tool compound for chronic oral dosing experiments.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

In Vivo Antitumor Efficacy: Dose-Dependent Tumor Regression in MMTV-WNT1 Xenograft Model

In the MMTV-WNT1 xenograft mouse model, GNF-6231 produced significant, dose-dependent antitumor efficacy. At 0.3 mg/kg daily oral dosing for 2 weeks, tumor growth inhibition (T/C) was 15% (p < 0.0001) [1]. At higher doses of 1 mg/kg and 3 mg/kg, GNF-6231 induced tumor regression with T/C values of -74% and -84%, respectively (p < 0.0001) [2]. The compound was well tolerated with no significant body weight loss across all dose groups [3]. This robust in vivo activity is directly linked to the favorable solubility and PK properties that distinguish GNF-6231 from earlier analogs like LGK974, which lacked sufficient exposure for such efficacy studies.

Evidence Dimension	In vivo antitumor efficacy (T/C ratio)
Target Compound Data	0.3 mg/kg: T/C = 15%; 1 mg/kg: T/C = -74%; 3 mg/kg: T/C = -84%
Comparator Or Baseline	Vehicle control (T/C = 100% by definition)
Quantified Difference	Tumor regression (negative T/C) at 1 and 3 mg/kg; growth inhibition (15% T/C) at 0.3 mg/kg
Conditions	MMTV-WNT1 subcutaneous xenograft mouse model, daily oral dosing for 2 weeks

Why This Matters

The ability to achieve tumor regression at well-tolerated oral doses validates GNF-6231's optimization and distinguishes it from PORCN inhibitors with suboptimal physicochemical or PK properties that fail to achieve comparable in vivo efficacy.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source

Recommended Research Applications for GNF-6231 (N-[5-(4-acetylpiperazin-1-yl)-2-pyridinyl]-2-[6-(2-fluoro-4-pyridinyl)-5-methyl-3-pyridinyl]acetamide)

Chronic Oral Dosing in Wnt-Dependent Tumor Xenograft Models

GNF-6231 is the PORCN inhibitor of choice for chronic oral dosing studies in Wnt-driven xenograft models due to its high and consistent oral bioavailability (72–96% across mouse, rat, and dog) and dose-dependent antitumor efficacy [1]. In the MMTV-WNT1 model, daily oral administration of 1–3 mg/kg induces robust tumor regression (T/C = -74% to -84%), while lower doses (0.3 mg/kg) produce significant growth inhibition (T/C = 15%) without body weight loss [2]. This profile enables flexible dosing regimens for long-term efficacy and pharmacodynamic studies.

Selectivity-Demanding Target Validation and Pathway Profiling

For experiments requiring unambiguous attribution of biological effects to PORCN inhibition, GNF-6231 provides a clean off-target profile. It shows no appreciable activity against >200 off-targets (GPCRs, kinases, proteases, transporters, ion channels, nuclear receptors) at concentrations up to 10 μM [3]. This broad selectivity, combined with minimal CYP inhibition (IC50 >10 μM across CYP2C9, CYP2D6, CYP3A4) [4], makes GNF-6231 ideal for target validation studies where confounding off-target pharmacology must be excluded.

Formulation-Flexible In Vivo Pharmacology Requiring High Solubility

GNF-6231's aqueous solubility of 357 μM (free base) represents a 71.4-fold improvement over LGK974 (5 μM) [5]. This superior solubility enables a wider range of formulation options for in vivo dosing, including solution formulations that maximize exposure and reduce variability. Researchers requiring reliable oral administration without the solubility constraints that plague earlier PORCN inhibitors should prioritize GNF-6231 for formulation-flexible pharmacology studies.

Multi-Species Preclinical Development Bridging Studies

The consistent PK profile of GNF-6231 across mouse, rat, and dog—including low clearance (CL = 0.67–5.35 mL/min/kg), low volume of distribution (Vss = 0.25–0.70 L/kg), and high oral bioavailability (72–96%) [6]—supports its use in multi-species translational studies. This cross-species consistency reduces the need for species-specific compound re-optimization and provides a reliable basis for allometric scaling and human dose projection.

• [1] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [2] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [3] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [4] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [5] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source
• [6] Cheng D, Liu J, et al. Discovery of Pyridinyl Acetamide Derivatives as Potent, Selective, and Orally Bioavailable Porcupine Inhibitors. ACS Med Chem Lett. 2016 May 10;7(7):676-80. View Source